Cas no 75-27-4 (Bromodichloromethane (stabilized with Ethanol))

• Product Name: Bromodichloromethane (stabilized with Ethanol)
• CAS No: 75-27-4
• MF: CHBrCl₂
• MW: 163.828637838364
• MDL: MFCD00000824
• CID: 81665
• PubChem ID: 6359
• Update Time: 2025-06-08

Bromodichloromethane (stabilized with Ethanol) Chemical and Physical Properties

Names and Identifiers

• Bromodichloromethane
• FC-20B1
• Bromodichloromethane (stabilized with Ethanol)
• bromo(dichloro)methane
• Bromodichloromethane solution
• Bromodichloromethane, in Certan bottle
• Chlorinated Organic Solvents + THM’s
• Chlorinated Solvents + Trihalomethanes
• Dichlorobromomethane
• KDWR VOC Mix B
• Modified Laboratory Performance Check Solution
• Purgeable Halocarbon Mix
• Volatile Compounds IX
• Volatile Organic Compounds
• 524.2 Mix F
• Method 502.2
• Dichloromonobromomethane
• Monobromodichloromethane
• NSC 8018
• Methane, bromodichloro-
• BDCM
• CHBrCl2
• Bromodichlormethane
• Bromo-Dichloro-Methane
• 7LN464CH2O
• bromdichlormethan
• Bromodichoromethane
• dichloromethylbromide
• WLN: GYGE
• DSSTox_CID_198
• DSSTox_RID_75427
• DSSTox

• MDL： MFCD00000824
• Inchi： 1S/CHBrCl2/c2-1(3)4/h1H
• InChI Key： FMWLUWPQPKEARP-UHFFFAOYSA-N
• SMILES： ClC(Br)Cl
• BRN： 1697005

Computed Properties

• Exact Mass: 161.86400
• Monoisotopic Mass: 161.864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 13.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.98 g/mL at 25 °C(lit.)
• Melting Point: −55 °C (lit.)
• Boiling Point: 87 °C(lit.)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.497(lit.)
• Solubility: water: insoluble
• PSA: 0.00000
• LogP: 2.14250
• Merck: 1417
• Color/Form: 200 μg/mL in methanol
• Sensitiveness: Sensitive to light
• Solubility: Soluble in ethanol \ ether \ acetone \ benzene \ chloroform, slightly soluble in water

Bromodichloromethane (stabilized with Ethanol) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335,H351
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 22-37/38-40-41
• Safety Instruction： S26-S36/39-S45-S36/37-S16-S36/37/39
• FLUKA BRAND F CODES：8
• RTECS：PA5310000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 in male, female mice (mg/kg): 450, 900 orally (Bowman)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R40
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Bromodichloromethane (stabilized with Ethanol)

Bromodichloromethane (Stabilized with Ethanol): An Overview

Bromodichloromethane (BDCM), with the CAS number 75-27-4, is a halogenated hydrocarbon that has garnered significant attention in various scientific and industrial applications. This compound, stabilized with ethanol, is particularly noteworthy for its unique chemical properties and potential uses in research and development. In this article, we will delve into the chemical structure, physical properties, stability, and applications of BDCM (stabilized with ethanol).

Chemical Structure and Physical Properties

Bromodichloromethane (BDCM) is a colorless liquid with a characteristic odor. Its molecular formula is CHBrCl₂, and it has a molecular weight of approximately 165.38 g/mol. The compound is highly soluble in organic solvents such as ethanol, which is often used to stabilize it. The stabilization with ethanol helps to prevent the degradation of BDCM and enhances its shelf life, making it more suitable for long-term storage and use in various applications.

The boiling point of BDCM is around 146°C, and its melting point is -97°C. It has a density of about 1.87 g/cm³ at room temperature. These physical properties make it a versatile compound for use in laboratory settings and industrial processes.

Stability and Handling

The stability of BDCM (stabilized with ethanol) is crucial for its effective use in various applications. Ethanol acts as a stabilizer by preventing the formation of reactive intermediates that can lead to the degradation of BDCM. This stabilization process ensures that the compound remains chemically stable over extended periods, reducing the risk of contamination or loss of efficacy.

When handling BDCM (stabilized with ethanol), it is important to follow standard safety protocols to ensure the well-being of laboratory personnel and the integrity of the compound. Proper storage conditions, such as maintaining a cool, dry environment and avoiding exposure to direct sunlight, are essential to preserve the stability and effectiveness of BDCM.

Applications in Research and Development

Bromodichloromethane (BDCM) has found applications in various fields of research and development due to its unique chemical properties. In analytical chemistry, BDCM is used as a reference standard for gas chromatography (GC) and mass spectrometry (MS) analyses. Its well-defined chemical structure and stable properties make it an ideal choice for calibrating analytical instruments.

In pharmaceutical research, BDCM has been studied for its potential as an intermediate in the synthesis of various drugs and pharmaceutical compounds. Recent studies have explored its role in the development of novel drug delivery systems, where its stability and solubility properties are leveraged to enhance the efficacy and safety of drug formulations.

In environmental science, BDCM has been investigated as a byproduct of water disinfection processes. Researchers have focused on understanding its formation mechanisms and developing methods to minimize its presence in drinking water supplies. The stabilization with ethanol can play a crucial role in these studies by providing a stable form of BDCM for controlled experiments.

Current Research Trends

The latest research on Bromodichloromethane (BDCM) has shed light on its potential applications in advanced materials science. Studies have shown that BDCM can be used as a building block for the synthesis of functional polymers and nanomaterials. These materials exhibit unique properties such as high thermal stability, mechanical strength, and chemical resistance, making them suitable for use in electronics, coatings, and composite materials.

In addition, recent advancements in computational chemistry have enabled researchers to model the behavior of BDCM at the molecular level. These simulations provide valuable insights into the interactions between BDCM molecules and other chemical species, facilitating the design of more efficient processes for its synthesis and application.

Conclusion

Bromodichloromethane (BDCM), stabilized with ethanol, is a versatile compound with a wide range of applications in research and development. Its unique chemical properties, stability, and solubility make it an essential component in various scientific disciplines. As research continues to advance, the potential uses of BDCM are likely to expand, contributing to new discoveries and innovations in fields such as analytical chemistry, pharmaceuticals, environmental science, materials science, and computational chemistry.